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Compound of Interest

Compound Name: N-ethylsulfamide
CAS No.: 147962-42-3
Cat. No.: B106484
Get Quote
. J

Executive Summary

N-Ethylsulfamide (CAS 147962-42-3) is a critical organosulfur building block in medicinal
chemistry, distinct from its sulfonamide (

) analogs by the presence of a central sulfonyl group flanked by two nitrogen atoms (

).[1][2] It serves as a stable, non-hydrolyzable bioisostere of urea, offering unique hydrogen-
bonding geometries that enhance potency and metabolic stability in drug candidates.[1]

Its primary industrial significance lies in its role as a key intermediate in the synthesis of
Macitentan (Opsumit®), a dual endothelin receptor antagonist used for the treatment of
pulmonary arterial hypertension (PAH). This guide provides a rigorous analysis of its chemical
identity, synthetic pathways, and application in high-value drug development.[1]

Chemical Identity & Physical Profile[1][2][3][4][5][6]
7][8]
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N-Ethylsulfamide is characterized by a tetrahedral sulfur atom bonded to two nitrogen atoms,
one of which bears an ethyl group.[1] This structure imparts amphoteric character, allowing it to
act as both a hydrogen bond donor and acceptor.

Table 1: Physicochemical Specifications

Property Specification

Chemical Name N-Ethylsulfamide

CAS Number 147962-42-3

Synonyms Ethylsulfamide; Sulfamide, N-ethyl-

Molecular Formula

Molecular Weight 124.16 g/mol
Structure
Appearance White to off-white crystalline solid

Soluble in DMSO, Methanol, Ethyl Acetate;

Solubility . .

Sparingly soluble in water
pKa ~10.5 (Sulfamide NH protons are weakly acidic)
Melting Point 60-65 °C (varies by purity/polymorph)

Synthetic Pathways & Methodologies[1][9][10]

The synthesis of mono-substituted sulfamides is chemically challenging due to the symmetry of
the parent sulfamide (

), which often leads to di-substituted byproducts (
) during direct alkylation.[1]

The "Protected" Carbamate Route (Preferred)

To ensure high selectivity for the mono-ethyl derivative, the industry standard (used in
Macitentan production) utilizes a "Burgess-type" intermediate or a carbamate-protected
sulfamoyl chloride.[1] This method prevents over-alkylation.
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Mechanism of Action[3][4]

 Activation: Chlorosulfonyl isocyanate (CSI) reacts with an alcohol (e.g., benzyl alcohol) to
form a protected sulfamoy! chloride.

e Amination: Reaction with ethylamine yields the protected ethylsulfamide.

» Deprotection: Hydrogenolysis removes the protecting group, yielding pure N-
ethylsulfamide.

Chlorosulfonyl
Isocyanate (CSI) DCM, 0°C

Cbz-Sulfamoyl + EtNH2

Chloride %
Benzyl Alcohol Cbz-N-Ethylsulfamide Hydrogenolysis
W N-Ethylsulfamide
(Target)

-

Click to download full resolution via product page

Figure 1: Selective synthesis of N-ethylsulfamide via Cbz-protection strategy to avoid bis-
alkylation.

Experimental Protocol: Synthesis via Carbamate Route

Note: This protocol is adapted from high-purity patent methodologies (e.g., US 2008/0194617).
[1]

Reagents:

Chlorosulfonyl isocyanate (CSl)

Benzyl alcohol[1]

Ethylamine (2.0 M in THF)

Dichloromethane (DCM)
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» Palladium on Carbon (10% Pd/C)
Step-by-Step Methodology:

e Formation of Cbz-Sulfamoyl Chloride:

[¢]

Charge a flame-dried flask with DCM (anhydrous) and cool to 0°C under

[e]

Add Chlorosulfonyl isocyanate (1.0 equiv) dropwise.

o

Slowly add Benzyl alcohol (1.0 equiv) over 30 mins, maintaining temp < 5°C.

[¢]

Validation: Monitor by TLC (disappearance of alcohol).[4] Result is a solution of Benzyl
(chlorosulfonyl)carbamate.

e Amination:

Cool the solution to -10°C.

[e]

[e]

Add Ethylamine solution (1.1 equiv) dropwise. The reaction is exothermic; control rate to
keep temp < 0°C.

[e]

Stir for 1 hour at 0°C, then warm to room temperature (RT).

o

Workup: Wash with 1N HCI, then brine. Dry organic layer over
and concentrate to yield Benzyl (N-ethylsulfamoyl)carbamate.[1]
o Deprotection (Hydrogenolysis):

o Dissolve the intermediate in MeOH.

o Add 10% Pd/C catalyst (10 wt%).

o Stir under

atmosphere (balloon pressure) for 4-6 hours.
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o Validation: TLC should show conversion of the UV-active carbamate to a non-UV active
product (stain with Ninhydrin or KMnO4).[1]

o Purification: Filter through Celite to remove Pd. Concentrate filtrate.[4] Recrystallize from
EtOAc/Hexanes if necessary.

Medicinal Chemistry Applications
Bioisosterism: The Urea Surrogate

N-Ethylsulfamide is a classic transition-state mimic.[1]
e Geometry: The tetrahedral sulfur (

) mimics the tetrahedral intermediate of amide hydrolysis, unlike the planar (
) urea carbonyl.
o Acidity: The
protons in sulfamides are more acidic (
) than ureas (

), allowing for stronger H-bond donor capability in enzyme active sites.

Case Study: Macitentan (Opsumit®)

Macitentan is the most prominent drug utilizing the N-ethylsulfamide moiety. The sulfamide
group is critical for binding to the Endothelin receptor (ET-A/ET-B).[1]

e Role: The N-ethylsulfamide tail fits into a hydrophobic pocket of the receptor while the
sulfonyl oxygens engage in H-bonding.[1]

o Metabolic Stability: Unlike sulfonamides which can be metabolized to toxic hydroxylamines,
the sulfamide linkage is highly resistant to oxidative metabolism.
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Structural Components
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Figure 2: Deconstruction of Macitentan showing the N-ethylsulfamide moiety as the critical
pharmacophore.[1]

Characterization & Quality Control

To validate the synthesis of N-ethylsulfamide, the following analytical signatures must be
confirmed.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b106484/docs?utm_src=pdf-body-img#in-depth-technical-guide-n-ethylsulfamide-cas-147962-42-3-1
https://www.benchchem.com/product/b106484/docs?utm_src=pdf-body#in-depth-technical-guide-n-ethylsulfamide-cas-147962-42-3-1
https://www.bldpharm.com/products/154743-05-2.html
https://www.benchchem.com/product/b106484/docs?utm_src=pdf-body#in-depth-technical-guide-n-ethylsulfamide-cas-147962-42-3-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106484?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Technique

Expected Signature

Interpretation

Ethyl terminal methyl group.[1]

1.05 (t, 3H,
1H NMR (DMSO-d6)
)
2.90 (m, 2H,
Methylene coupled to NH.
)
6.40 (s, 2H, Primary sulfamide protons
(exchangeable).
)
6.80 (t, 1H, Secondary amine proton
(exchangeable).
)

Mass Spec (ESI)

m/z 125.1

Confirm molecular ion.

TLC (SiO2)

(50% EtOAc/Hex)

Stain with Ninhydrin
(Red/Purple spot).

Self-Validating Step: In the NMR, the integration ratio of the ethyl group protons (3:2) to the

exchangeable protons (2:1) is the primary purity check.[4] If the

signal is missing or integrates to 1, you likely have the bis-ethyl byproduct.[1]

Safety & Handling (MSDS Highlights)

e Hazards: N-Ethylsulfamide is a skin and eye irritant.[1]

» Reactivity: Stable under normal conditions but releases toxic

and

fumes upon combustion.

o Storage: Hygroscopic. Store in a desiccator at room temperature.
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o PPE: Nitrile gloves and safety glasses are mandatory. Use a fume hood during synthesis,
especially when handling Chlorosulfonyl isocyanate (highly corrosive/lachrymator).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b106484/docs#in-depth-technical-guide-n-
ethylsulfamide-cas-147962-42-3-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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